4-Tert-butyl-5-cyclopropoxy-N-methylpyridin-3-amine
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Overview
Description
Preparation Methods
The synthesis of 4-Tert-butyl-5-cyclopropoxy-N-methylpyridin-3-amine involves several steps. One common synthetic route includes the reaction of tert-butylamine with cyclopropyl bromide to form tert-butylcyclopropylamine. This intermediate is then reacted with 3-chloropyridine under specific conditions to yield the final product. The reaction conditions typically involve the use of a base such as sodium hydride or potassium carbonate and a solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency .
Chemical Reactions Analysis
4-Tert-butyl-5-cyclopropoxy-N-methylpyridin-3-amine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding N-oxides.
Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced amine derivatives.
Common reagents and conditions used in these reactions include organic solvents like ethanol, methanol, and dichloromethane, as well as catalysts like palladium on carbon (Pd/C) for hydrogenation reactions. Major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
4-Tert-butyl-5-cyclopropoxy-N-methylpyridin-3-amine has several scientific research applications, including:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for treating specific diseases.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-Tert-butyl-5-cyclopropoxy-N-methylpyridin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
4-Tert-butyl-5-cyclopropoxy-N-methylpyridin-3-amine can be compared with similar compounds such as 5-Tert-butyl-4-cyclopropoxy-N-methylpyridin-2-amine . While both compounds share structural similarities, they may exhibit different chemical and biological properties due to variations in their molecular structures. The uniqueness of this compound lies in its specific substitution pattern, which can influence its reactivity and interactions with molecular targets .
Properties
Molecular Formula |
C13H20N2O |
---|---|
Molecular Weight |
220.31 g/mol |
IUPAC Name |
4-tert-butyl-5-cyclopropyloxy-N-methylpyridin-3-amine |
InChI |
InChI=1S/C13H20N2O/c1-13(2,3)12-10(14-4)7-15-8-11(12)16-9-5-6-9/h7-9,14H,5-6H2,1-4H3 |
InChI Key |
QBDXAMXUKQEIDL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=C(C=NC=C1NC)OC2CC2 |
Origin of Product |
United States |
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